9-[(4-chloro-1-methyl-1H-pyrrol-2-yl)carbonyl]-2-(3-hydroxypropyl)-2,9-diazaspiro[5.5]undecan-3-one

• IUPAC Name: 9-(4-chloro-1-methylpyrrole-2-carbonyl)-2-(3-hydroxypropyl)-2,9-diazaspiro[5.5]undecan-3-one
• InChI: InChI=1S/C18H26ClN3O3/c1-20-12-14(19)11-15(20)17(25)21-8-5-18(6-9-21)4-3-16(24)22(13-18)7-2-10-23/h11-12,23H,2-10,13H2,1H3
• InChI Key: WDEBUNJVLRMOCR-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=C1C(=O)N2CCC3(CCC(=O)N(C3)CCCO)CC2)Cl
• Molecular Formula: C18H26ClN3O3
• Molecular Weight: 367.9 g/mol

Description

Synthesis Analysis

The synthesis of related 3,9-diazaspiro[5.5]undecane derivatives can be accomplished through intramolecular spirocyclization of 4-substituted pyridines. This process involves in situ activation of the pyridine ring, followed by intramolecular addition of an attached β-dicarbonyl nucleophile, with titanium isopropoxide as a catalyst (Parameswarappa & Pigge, 2011).

Molecular Structure Analysis

The molecular structure of compounds closely related to the target molecule has been elucidated using techniques like single crystal X-ray diffraction. Such studies reveal detailed insights into the stereochemistry and spatial arrangement of the atoms within the molecule, which is crucial for understanding its reactivity and interactions (Zhu, 2011).